6-(Methanesulfonyloxymethyl)quinoline

• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol
• IUPAC Name: quinolin-6-ylmethyl methanesulfonate
• InChI: InChI=1S/C11H11NO3S/c1-16(13,14)15-8-9-4-5-11-10(7-9)3-2-6-12-11/h2-7H,8H2,1H3
• InChI Key: GYHACKADFLOYMV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OCC1=CC2=C(C=C1)N=CC=C2

Description

6-(Methanesulfonyloxymethyl)quinoline is a useful research compound. Its molecular formula is C11H11NO3S and its molecular weight is 237.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Hydroxymethylquinoline (0.4325 g, 2.72 mmoles) (prepared by the method of: C. E. Kaslow and W. R. Clark, J. Org. Chem., 1953, 18, 55-58.) and triethylamine (1.5147 mL, 10.87 mmoles) were dissolved in anhydrous dichloromethane (16 mL) and the mixture was cooled to 0° C. Methanesulfonyl chloride (0.421 mL, 5.43 mmoles) was added and the mixture was stirred under argon at 0° C. for 1 h. Additional triethylamine (0.758 mL, 5.435 mmoles) and methanesulfonyl chloride (0.211 mL, 2.72 mmoles) were added and the reaction was allowed to proceed for a further 1 h at 0° C. The mixture was evaporated to dryness to give the title compound which was used without further purification in the next step.